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These application notes provide a comprehensive overview and detailed protocols for the
leaching of uranium from uraninite ore using sulfuric acid. This process is a critical step in the
hydrometallurgical extraction of uranium for various applications, including nuclear fuel
production and medical isotope development.

Introduction

Uraninite (UO2), a primary uranium ore, is relatively insoluble in its natural tetravalent state
(U4*). Sulfuric acid leaching is a widely employed and cost-effective method to extract uranium
by oxidizing it to the more soluble hexavalent state (U%+) and dissolving it as a uranyl sulfate
complex.[1][2] This process is influenced by several key parameters, including temperature,
sulfuric acid concentration, particle size of the ore, solid-to-liquid ratio, and the presence of an
oxidizing agent.[3]

The fundamental chemical reaction involves the oxidation of U(IV) to U(VI), which is then
readily dissolved in sulfuric acid. This can be represented by the following simplified equations:

Oxidation: UO2 —» UQO22* + 2e~

Dissolution in Sulfuric Acid: UO22* + 3S042~ — [UO2(S04)3]*~

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1619181?utm_src=pdf-interest
https://www.benchchem.com/product/b1619181?utm_src=pdf-body
https://www.benchchem.com/product/b1619181?utm_src=pdf-body
https://www.saimm.co.za/Conferences/Hydro2009/445-456_Venter.pdf
https://www.britannica.com/technology/uranium-processing/Leaching
https://www.researchgate.net/publication/268334072_A_review_of_acid_leaching_of_uraninite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In practice, an oxidant is required to facilitate the conversion of U(IV) to U(VI). Ferric iron (Fe3*)
is a common oxidizing agent in these systems.[1]

Key Process Parameters and Quantitative Data

The efficiency of uranium leaching from uraninite is highly dependent on several operational
parameters. The following tables summarize the quantitative effects of these parameters on
uranium recovery.

Table 1: Effect of Sulfuric Acid Concentration on Uranium Leaching Efficiency

Sulfuric Acid ) ) Uranium

. Temperature Leaching Time .
Concentration °C) h) Leaching Reference
(glL) Efficiency (%)
100 25 2 ~45 [4]
150 25 2 ~48 [4]
200 25 2 ~50 [4]
250 25 2 ~52 [4]
300 25 2 ~53 [4]
70% (Wt%) 200 2 ~80 [5]
90% (Wt%) 200 2 ~82 [5]

Table 2: Effect of Temperature on Uranium Leaching Efficiency
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Sulfuric Acid . ) Uranium
Temperature . Leaching Time .
) Concentration (h) Leaching Reference
(glL) Efficiency (%)
25 100 2 ~50 [4]
40 100 2 ~60 [4]
60 100 2 ~75 [4]
80 100 2 ~85 [4]
35 15% (v/v) 2 ~65 [6]
55 15% (v/v) 2 ~75 [6]
75 15% (vIv) 2 ~85 [6]
95 15% (v/v) 2 ~94 [6]

Table 3: Effect of Particle Size on Uranium Leaching Efficiency

Sulfuric Uranium

Particle Acid Temperatur Leaching Leaching
] ] ) ) o Reference

Size (mm) Concentrati e (°C) Time (min) Efficiency

on (%) (%)
+4 15 55 120 6 [6]
-0.180 +

15 55 120 40.13 [6]
0.100
-0.100 +

15 55 120 60.06 [6]
0.063
-0.063 15 55 120 62.05 [6]

Table 4: Effect of Solid-to-Liquid Ratio on Uranium Leaching Efficiency
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Sulfuric Uranium

Solid/Liquid  Acid Temperatur  Leaching Leaching
. . . . . Reference

Ratio (wiv) Concentrati e (°C) Time (min) Efficiency

on (%) (%)
1:1 30 25 120 ~70 [7]
1:2 30 25 120 ~80 [7]
1:3 30 25 120 ~88 [7]
1:4 30 25 120 ~95 [7]
1:5 30 25 120 ~95 [7]
1:6 30 25 120 ~95 [7]
1:2 15 55 120 ~50 [6]
1:3 15 55 120 ~55 [6]
1:4 15 55 120 ~60 [6]
1:5 15 55 120 ~62 [6]

Experimental Protocols

The following protocols provide detailed methodologies for the sulfuric acid leaching of
uraninite.

Ore Preparation and Characterization

e Crushing and Grinding: The raw uraninite ore is first crushed and then ground to a fine
powder to increase the surface area available for leaching.[8] A typical target particle size is
less than 100 um.[6]

o Sample Homogenization: The ground ore is thoroughly mixed to ensure a representative
sample for leaching experiments.

» Uranium Content Analysis: The initial uranium concentration in the ore is determined using
analytical techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or
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X-ray Fluorescence (XRF) to establish a baseline for calculating leaching efficiency.[9][10]

Leaching Procedure

Leaching Solution Preparation: Prepare the desired volume and concentration of sulfuric
acid solution (e.g., 100-300 g/L). If an external oxidant is used, it should be added to the acid
solution. Common oxidants include manganese dioxide (MnOz) or hydrogen peroxide
(H202).[1][2]

Slurry Formation: In a baffled reactor vessel equipped with an overhead stirrer and
temperature control, add the prepared sulfuric acid solution. While stirring, slowly add the
ground uraninite ore to achieve the desired solid-to-liquid ratio (e.g., 1:4 w/v).[6]

Leaching Reaction: Heat the slurry to the desired temperature (e.g., 60-80°C) and maintain
constant agitation for the specified leaching time (e.g., 2-4 hours).[4]

Sample Collection: Periodically, withdraw small aliquots of the slurry.

Solid-Liquid Separation: Separate the liquid (pregnant leach solution) from the solid residue
(tailings) by filtration or centrifugation.

Uranium Analysis in Leachate: Analyze the uranium concentration in the pregnant leach
solution at different time intervals using methods such as ICP-MS or spectrophotometry.[9]

Calculation of Leaching Efficiency: The uranium leaching efficiency is calculated using the
following formula: Leaching Efficiency (%) = (Mass of Uranium in Leachate / Initial Mass of
Uranium in Ore) x 100

Visualization of the Leaching Process

The following diagrams illustrate the key chemical reactions and the overall experimental

workflow for the sulfuric acid leaching of uraninite.
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Caption: Chemical reactions and workflow for uranium leaching.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationships between the key parameters
influencing the uranium leaching process.
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Caption: Factors influencing uranium leaching efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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